Cas no 115541-96-3 (Urea,N-(3-hydroxy-2-pyridinyl)-N'-propyl-)

• Product Name: Urea,N-(3-hydroxy-2-pyridinyl)-N'-propyl-
• CAS No: 115541-96-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 132535
• PubChem ID: 45116248
• Update Time: 2025-04-19

Urea,N-(3-hydroxy-2-pyridinyl)-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-hydroxy-2-pyridinyl)-N'-propyl-
• 1-(3-hydroxypyridin-2-yl)-1-propylurea
• Urea, N-(3-hydroxy-2-pyridinyl)-N-propyl- (9CI)
• N-(3-Hydroxypyridin-2-yl)-N-propylurea
• DTXSID40668421
• 115541-96-3

• Inchi： 1S/C9H13N3O2/c1-2-6-12(9(10)14)8-7(13)4-3-5-11-8/h3-5,13H,2,6H2,1H3,(H2,10,14)
• InChI Key： YHLKUCFLACZURM-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1N(C(N)=O)CCC

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.45